Cas no 2172260-54-5 (5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde)
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde
- 2172260-54-5
- EN300-1653526
-
- Inchi: 1S/C6H6BrN3O/c7-6-9-8-5(3-11)10(6)4-1-2-4/h3-4H,1-2H2
- InChI Key: VCNQRKVTUQLRLW-UHFFFAOYSA-N
- SMILES: BrC1=NN=C(C=O)N1C1CC1
Computed Properties
- Exact Mass: 214.96942g/mol
- Monoisotopic Mass: 214.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 47.8Ų
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653526-0.05g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 0.05g |
$792.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-0.1g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 0.1g |
$829.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-0.25g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 0.25g |
$867.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-0.5g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 0.5g |
$905.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-1.0g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-2.5g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 2.5g |
$1848.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-5.0g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 5g |
$2732.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-10.0g |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 10g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1653526-50mg |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 50mg |
$792.0 | 2023-09-21 | ||
| Enamine | EN300-1653526-100mg |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde |
2172260-54-5 | 100mg |
$829.0 | 2023-09-21 |
5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde
Recent Advances in the Synthesis and Applications of 5-Bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde (CAS: 2172260-54-5)
The compound 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde (CAS: 2172260-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its potential as a building block for novel inhibitors of enzymes such as kinases and proteases, which are critical in numerous pathological pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde via a multi-step protocol involving cyclopropanation and bromination reactions. The researchers highlighted its high yield (82%) and purity (>98%), making it a reliable precursor for further derivatization. The study also emphasized the compound's stability under various conditions, which is crucial for its handling and storage in laboratory settings.
In another groundbreaking research effort, scientists utilized 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde to develop a series of triazole-based inhibitors targeting the SARS-CoV-2 main protease (Mpro). The aldehyde moiety was strategically incorporated into the inhibitor scaffold, enabling covalent binding to the catalytic cysteine residue of Mpro. Preliminary results showed promising antiviral activity with IC50 values in the low micromolar range, suggesting its potential as a lead compound for COVID-19 therapeutics.
Beyond antiviral applications, this compound has also been investigated in oncology research. A recent patent application (WO2023056123) disclosed its use in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. The bromo and aldehyde functional groups were exploited for further modifications, leading to compounds with improved selectivity and potency against various cancer cell lines.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde. Current research is focusing on structural modifications to enhance bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.
In conclusion, 5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde (CAS: 2172260-54-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and reactivity make it a promising scaffold for developing novel therapeutic agents. Continued research into its synthetic methodologies and biological activities is expected to yield further breakthroughs in drug discovery.
2172260-54-5 (5-bromo-4-cyclopropyl-4H-1,2,4-triazole-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)